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Inhibitor Profiles at a Glance

Get Quote

Feature CYC116 Barasertib (AZD1152) GSK1070916
Primary Aurora A (Ki =8 nM), AuroraB  Aurora B (ICso =0.37nM  Aurora B (ICs0 = 0.38
Target(s) (Ki=9nM) [1] [2] for active metabolite nM), Aurora C (ICso =
barasertib-HQPA) [3] 1.5 nM) [4]
Selectivity Dual A/B inhibitor; also inhibits >1000-fold selective for >250-fold selective for
VEGFR2, Src, Lck, FLT3 at Aurora B over Aurora A Aurora B over Aurora
higher doses [1] [3] A 4]
Cellular Polyploidy, failure of Polyploidy, cell growth Polyploidy, cell death
Phenotype cytokinesis, cell death [1] [2] arrest, apoptosis [3] [5] [4]
Key Cellular <50 nM antiproliferative activity ICso < 50 nM in sensitive ICs0 ~7 NM in A549
ICsolActivity in MV4-11 cells [1]; inhibits SCLC lines [3] lung cancer cells [4]
mast cell degranulation (ICso
~1.42 uM) [6]
In Vivo Tumor growth delay in NCI- Anti-tumor activity in AML  Anti-tumor activity in
Activity H460 xenografts (75-100 and SCLC xenograft breast, lung, and

mg/kg, p.o.) [1] [2]

models [3] [5]

colon cancer
xenografts [4]
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Feature CYC116 Barasertib (AZD1152) GSK1070916

Other Suppresses type | Investigated in Substrate of ABCB1

Applications hypersensitivity; promotes medulloblastoma models  transporter, which can
cardiomyocyte maturation [6] [8] confer resistance [9]
[7]

Clinical Status Phase | (as anti-cancer drug) Phase Il (primarily in Phase | (completed)
(2] AML) [9] [9] [4]

Mechanisms of Action and Experimental Pathways

The different selectivity of these inhibitors leads to distinct cellular mechanisms and research applications.

CYC116: Dual Inhibitor with Broader Research Applications

CYC116's inhibition of both Aurora A and B disrupts multiple stages of mitosis. The diagram below

illustrates the signaling pathways and cellular processes it affects in different research contexts.
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Barasertib and GSK1070916: Highly Selective Aurora B Inhibition

Barasertib and GSK1070916 produce a highly specific Aurora B inhibition phenotype. Their primary

mechanism is illustrated below.
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A critical finding for GSK1070916 is that overexpression of the ABCB1 transporter (also known as P-
glycoprotein) confers significant resistance to the drug. Combining GSK1070916 with an ABCB1

inhibitor can reverse this resistance, an important consideration for clinical development [9].

Key Experimental Protocols
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The biological data in the comparison table is generated from standard experimental methods.

e Cytotoxicity/Proliferation Assays (MTT/MTS): Used to determine ICso values across cell lines [1]
[2]. Cells are seeded in 96-well plates, treated with a dilution series of the inhibitor for 72-96 hours,
incubated with MTT reagent, and the formazan product is solubilized and measured
spectrophotometrically [1].

¢ Kinase Activity Assays: Biochemical kinase assays determine inhibitor potency (Ki/ICso) [2].
Recombinant kinase is incubated with the inhibitor, a peptide substrate, and Mg2*/ATP. Reaction is
stopped with acid, and radiolabeled phosphate incorporation is measured.

e Cell Cycle Analysis (FACS): Used to observe polyploidy (>4N DNA content) [2]. Cells are treated
with the inhibitor, fixed, stained with propidium iodide, and analyzed by flow cytometry.

¢ Western Blotting: Confirms target engagement by detecting reduction in phosphorylated Histone H3
(Ser10), a direct substrate of Aurora B [1] [2].

¢ In Vivo Xenograft Studies: Evaluates efficacy in animal models [1] [5]. Immunocompromised mice
are implanted with human tumor cells, treated with the inhibitor (orally or intravenously), and tumor
volume is measured over time.

Summary for Researchers

e Choose CYC116 if your research involves dual Aurora A/B inhibition, exploring effects on non-mitotic
pathways (like immune responses), or promoting cardiomyocyte maturation [6] [7].

¢ Choose Barasertib or GSK1070916 for highly selective Aurora B inhibition. Barasertib has more
extensive clinical data in AML [5], while the known ABCB1-mediated resistance to GSK1070916 is
crucial for designing clinical trials or studying drug resistance [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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